Cas no 96999-01-8 (methyl 1-bromocyclopropane-1-carboxylate)

methyl 1-bromocyclopropane-1-carboxylate structure

96999-01-8 structure

Product Name:methyl 1-bromocyclopropane-1-carboxylate

CAS No:96999-01-8

MF:C₅H₇BrO₂

MW:179.011881113052

MDL:MFCD12922645

CID:827268

PubChem ID:50998418

Update Time:2024-10-25

methyl 1-bromocyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 1-bromocyclopropanecarboxylate
- Methyll-bromo-cyclopropanecarboxylate
- 1-Bromocyclopropanecarboxylic acid methyl ester
- methyl 1-bromocyclopropane-1-carboxylate
- Cyclopropanecarboxylic acid, 1-bromo-, methyl ester
- METHYL BROMOCYCLOPROPANECARBOXYLATE
- BCP14088
- STL556797
- EBD817922
- BBL102988
- Methyl 1-Bromo-cyclopropanecarboxylate
- SY029022
- AB0027914
- W9820
- ST24030856
- MF
- EN300-128369
- DTXSID40679274
- SCHEMBL9008361
- AKOS006336173
- GS-3930
- Methyl1-Bromocyclopropanecarboxylate
- MFCD12922645
- DB-080447
- SB40732
- 96999-01-8
- CS-W001078
- MDL： MFCD12922645
- Inchi： 1S/C5H7BrO2/c1-8-4(7)5(6)2-3-5/h2-3H2,1H3
- InChI Key： RESWQIUWQHUEAW-UHFFFAOYSA-N
- SMILES： O=C(C1(CC1)Br)OC

Computed Properties

Exact Mass: 177.96294g/mol
Monoisotopic Mass: 177.96294g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 118
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3
XLogP3: 1.3

Experimental Properties

Density: 1.727
Boiling Point: 151 ºC
Flash Point: 45 ºC
Refractive Index: 1.53

methyl 1-bromocyclopropane-1-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Sealed in dry,2-8°C

methyl 1-bromocyclopropane-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	090471-1g	methyl 1-bromocyclopropane-1-carboxylate	96999-01-8	95+%	1g	1217CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	090471-5g	methyl 1-bromocyclopropane-1-carboxylate	96999-01-8	95+%	5g	4371CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QD078-1g	methyl 1-bromocyclopropane-1-carboxylate	96999-01-8	97%	1g	59CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QD078-25g	methyl 1-bromocyclopropane-1-carboxylate	96999-01-8	97%	25g	426CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QD078-100g	methyl 1-bromocyclopropane-1-carboxylate	96999-01-8	97%	100g	1066.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QD078-5g	methyl 1-bromocyclopropane-1-carboxylate	96999-01-8	97%	5g	111.0CNY	2021-07-13
Fluorochem	043234-10g	Methyl 1-bromocyclopropanecarboxylate	96999-01-8	95%	10g	￡28.00	2022-03-01
Fluorochem	043234-25g	Methyl 1-bromocyclopropanecarboxylate	96999-01-8	95%	25g	￡45.00	2022-03-01
abcr	AB438051-1 g	Methyl 1-bromocyclopropanecarboxylate, 95%; .	96999-01-8	95%	1g	€71.70	2022-06-10
abcr	AB438051-5 g	Methyl 1-bromocyclopropanecarboxylate, 95%; .	96999-01-8	95%	5g	€83.40	2022-06-10

methyl 1-bromocyclopropane-1-carboxylate Production Method

Production Method 1

29547-04-4

96999-01-8

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: (±)-Propylene glycol ; 100 °C; 30 min, 100 °C

Reference

: Process for synthesis of 1-(1-halocyclopropyl)formate compounds

, China, , ,

Production Method 2

29547-04-4

96999-01-8

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Tetrabutylammonium hydrogen sulfate Solvents: Toluene ; 38 h, rt → 85 °C

Reference

: Method for synthesizing 5-fluoro-2-(1-bromocyclopropyl)pyridine as intermediate of heart disease drug

, China, , ,

Production Method 3

29547-04-4

96999-01-8

Reaction Conditions

1.1 Reagents: 1,4-Dioxane , Tetrabutylammonium hydrogen sulfate Solvents: Toluene

Reference

: Trispiro[2.1.2.1.2.1]dodecane-4,8,12-trione and other oligomers of carbonylcyclopropane. The organozinc route

Hoffmann, H. Martin R.; Eggert, Ulrike; Walenta, Angela; Weineck, Edeltraut; Schomburg, Dietmar; et al, Journal of Organic Chemistry, 1989, 54(26), 6096-100

Production Method 4

29547-04-4

96999-01-8

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Tetrabutylammonium hydrogen sulfate Solvents: Toluene

Reference

: Trispiro[2.1.2.1.2.1]dodecane-4,8,12-trione

Hoffmann, H. M. R.; Walenta, Angela; Eggert, Ulrike; Schamburg, Dietmar, Angewandte Chemie, 1985, 97(7), 599-600

Production Method 5

89544-84-3

96999-01-8

Reaction Conditions

1.1 Catalysts: Sulfuric acid Solvents: Methanol ; 6 h, 0.1 MPa, 40 °C
1.2 Reagents: Methanol

Reference

: Synthetic method of 1-aminocyclopropanecarboxylic acid hydrochloride with excellent yield and purity

, China, , ,

Production Method 6

29547-04-4

96999-01-8

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Tetrabutylammonium hydrogen sulfate Solvents: Toluene ; 15 h, 85 - 90 °C; 90 °C → 20 °C

Reference

: Process for the preparation of cyclopropylcarbonitrile derivatives

, China, , ,

Production Method 7

29547-04-4

96999-01-8

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: 1-Butanamine, N,N-dibutyl-, sulfate (1:1) Solvents: Acetonitrile ; 20 h, 80 °C

Reference

: An efficient synthesis of 1-bromo-1-cyanocyclopropane

Xue, Feng; Li, Chang-Gong; Zhu, Yong; Lou, Tian-Jun, Journal of Chemical Research, 2014, 38(7), 418-419